Cas no 941912-59-0 (3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 941912-59-0
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 6401821
• PubChem ID: 16927635
• Update Time: 2025-07-14

3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• AKOS024645489
• F2385-0414
• N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethylbenzenesulfonamide
• 3,4-dimethyl-N-[1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• 3,4-dimethyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• 941912-59-0

• Inchi： 1S/C22H28N2O3S/c1-15(2)11-12-24-21-9-7-19(14-18(21)6-10-22(24)25)23-28(26,27)20-8-5-16(3)17(4)13-20/h5,7-9,13-15,23H,6,10-12H2,1-4H3
• InChI Key： ZLWIARGSIDYUFK-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 400.18206393g/mol
• Monoisotopic Mass: 400.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Introduction to 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 941912-59-0) in Modern Chemical Biology

The compound 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, identified by the CAS number 941912-59-0, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a tetrahydroquinoline core fused with a benzene sulfonamide moiety, make it a promising candidate for further exploration in drug discovery and molecular therapy.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic scaffolds in designing bioactive molecules. The tetrahydroquinoline ring system is particularly noteworthy due to its presence in numerous pharmacologically relevant compounds, including antiviral, anticancer, and anti-inflammatory agents. The introduction of substituents such as 3-methylbutyl and dimethyl groups enhances the molecular complexity, potentially influencing both solubility and binding affinity to biological targets.

The sulfonamide functional group at the benzene ring is another critical feature that contributes to the compound's pharmacological potential. Sulfonamides are well-known for their role as bioisosteres and have been extensively utilized in drug development due to their ability to modulate enzyme activity and receptor interactions. In particular, the sulfonamide derivative serves as a key pharmacophore in several FDA-approved drugs, demonstrating its therapeutic relevance.

Current research in chemical biology emphasizes the need for innovative strategies to combat complex diseases such as cancer and neurodegenerative disorders. The structural motifs present in 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide align well with emerging trends in drug design. For instance, the tetrahydroquinoline scaffold has been reported to exhibit inhibitory effects on various kinases and proteases implicated in disease pathways. Additionally, the sulfonamide group offers a versatile platform for further derivatization, enabling the development of novel analogs with enhanced pharmacokinetic properties.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Preliminary experiments suggest that it may interact with specific protein targets by occupying binding pockets that are conserved across different enzyme families. This broadens the scope of potential therapeutic applications, ranging from oncology to inflammatory diseases. Furthermore, computational modeling techniques have been employed to predict the binding affinity and metabolic stability of this molecule, providing valuable insights into its drug-like characteristics.

The synthesis of 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the tetrahydroquinoline core while introducing the sulfonamide functionality at the desired position. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have played pivotal roles in achieving high yields and purity levels required for subsequent biological evaluation.

As interest in targeted therapies grows, compounds like 3,4-dimethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide are being scrutinized for their potential as lead compounds in structure-based drug design. The ability to modify specific regions of the molecule allows researchers to fine-tune its interactions with biological targets. This modular approach not only accelerates the discovery process but also enhances the likelihood of identifying compounds with optimized efficacy and minimal side effects.

The role of sulfonamides as inhibitors of bacterial enzymes has been well-documented historically; however， recent studies have expanded their applications beyond antimicrobial therapies. In particular， sulfonamides have shown promise as inhibitors of mammalian enzymes involved in metabolic pathways relevant to cancer progression。 The presence of a sulfonamide group in CAS No 94191259 0 suggests that it may share similar mechanisms of action， making it a candidate for further investigation in oncology research。

Another exciting aspect of this compound is its potential for developing prodrugs. By leveraging the solubility-enhancing properties of sulfonamides， researchers can design prodrug formulations that improve oral bioavailability or tissue penetration。 This strategy has been successfully applied in other therapeutic areas， and it remains an attractive option for enhancing the delivery of complex molecules like 3，4-dimethyl-N-l-(3-methylbutyl)-2-oxyo-l，2，3，4-tetrahydroquinolin-l6-yibenzenesulfonarnide。

The future directions for research on this compound are multifaceted。 Further exploration into its pharmacological profile will be essential to elucidate its therapeutic potential fully。 Additionally， interdisciplinary approaches combining experimental chemistry with computational biology will provide deeper insights into its mechanism of action and optimize its structure for clinical applications。